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Compound of Interest

Compound Name: Decanophenone

Cat. No.: B1668281

Essential Safety and Handling Guide for
Decanophenone

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Decanophenone. The following procedures are designed to ensure a safe laboratory
environment and operational efficiency.

Personal Protective Equipment (PPE) and Safety
Protocols

While Decanophenone is not classified as a hazardous substance under the OSHA 2012
Hazard Communication Standard, adherence to standard laboratory safety protocols is
essential to minimize exposure and ensure a safe working environment.[1]

Engineering Controls

» Ventilation: Work in a well-ventilated area.[1]

o Eye Wash and Safety Shower: Ensure easy access to an emergency eye wash station and
safety shower.
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Personal Protective Equipment

o Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Skin and Body Protection:
o Wear a lab coat or other appropriate protective clothing to prevent skin contact.

o Use chemically resistant gloves. While specific breakthrough times for Decanophenone
are not readily available due to its non-hazardous nature, nitrile or latex gloves are
generally suitable for handling non-hazardous chemicals. Regularly inspect gloves for any
signs of degradation or puncture.

» Respiratory Protection: Under normal conditions of use, respiratory protection is not
required.[1] If the material is in a dusty form and there is a potential for airborne dust, a
particle filter respirator may be used.[1]

Handling and Storage

e Handling: Avoid contact with skin and eyes.[1] Do not breathe dust.[1] Wash hands
thoroughly after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store
away from strong oxidizing agents, as they are incompatible.[1]

Spill and Disposal Procedures

o Spill Cleanup: In case of a spill, sweep up the solid material and shovel it into a suitable
container for disposal.[1] Ensure adequate ventilation during cleanup.

o Disposal: As Decanophenone is a non-hazardous solid, it can typically be disposed of in a
sanitary landfill.[2] However, it is crucial to consult and comply with all local, regional, and
national waste disposal regulations.[1] Do not dispose of chemical waste in laboratory trash
cans intended for general waste.[2] Collect the waste in a clearly labeled, non-leaking
container marked as "non-hazardous".[3]
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Physical and Chemical Properties

The following table summarizes key quantitative data for Decanophenone.

Property Value Source
Molecular Formula C16H240 --INVALID-LINK--
Molar Mass 232.36 g/mol --INVALID-LINK--
_ _ _ --INVALID-LINK--, --INVALID-
Melting Point 34-36 °C (lit.)
LINK--
N , ] --INVALID-LINK--, --INVALID-
Boiling Point 168 °C at 5 mm Hg (lit.)
LINK--
Flash Point > 110 °C (> 230 °F) --INVALID-LINK--
Water Solubility 0.4854 mg/L at 25 °C (est.) --INVALID-LINK--
White to almost white powder
Appearance --INVALID-LINK--

to crystal

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of

Decanophenone from initial preparation to final disposal.
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Click to download full resolution via product page

Caption: Workflow for safe handling of Decanophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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